molecular formula C12H7Cl2NO3S2 B8531909 1-[5-(3,4-Dichlorophenylsulfanyl)-4-nitro-2-thienyl]ethanone

1-[5-(3,4-Dichlorophenylsulfanyl)-4-nitro-2-thienyl]ethanone

Cat. No.: B8531909
M. Wt: 348.2 g/mol
InChI Key: XPXLAGGPDIOZLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[5-(3,4-Dichlorophenylsulfanyl)-4-nitro-2-thienyl]ethanone is a useful research compound. Its molecular formula is C12H7Cl2NO3S2 and its molecular weight is 348.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7Cl2NO3S2

Molecular Weight

348.2 g/mol

IUPAC Name

1-[5-(3,4-dichlorophenyl)sulfanyl-4-nitrothiophen-2-yl]ethanone

InChI

InChI=1S/C12H7Cl2NO3S2/c1-6(16)11-5-10(15(17)18)12(20-11)19-7-2-3-8(13)9(14)4-7/h2-5H,1H3

InChI Key

XPXLAGGPDIOZLM-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC(=C(S1)SC2=CC(=C(C=C2)Cl)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prepared according to the procedure described as in Step B for example 1 from 1-(5-Chloro-4-nitro-2-thienyl)ethanone (0.502 g, 2.45 mmol) and 3,4-dichlorobenzenethiol (0.438 g, 2.45 mmol). The title compound was obtained as an off-white solid (0.631 g, 74.6% yield). 1H NMR (300 MHz, CDCl3) δ: 8.10 (1H, s), 7.80 (1H, s), 7.70 (1H, d), 7.50 (1H, d), 2.50 (3H, s).
Quantity
0.502 g
Type
reactant
Reaction Step One
Quantity
0.438 g
Type
reactant
Reaction Step Two
Name
Yield
74.6%

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